![molecular formula C15H18FN3O B7510351 1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide](/img/structure/B7510351.png)
1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide
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Overview
Description
1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide, also known as FDP or FL-DM-1, is a synthetic compound that has gained attention in the scientific community for its potential applications in cancer treatment. FDP is a pyrazole-based compound that has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo.
Mechanism of Action
The mechanism of action of 1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide is not fully understood, but it is believed to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. By inhibiting FAAH, this compound may increase the levels of endocannabinoids in the body, which can have anti-cancer effects.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. Studies have demonstrated that this compound can reduce inflammation and oxidative stress, which are both implicated in the development of cancer. This compound has also been shown to improve glucose metabolism and insulin sensitivity, which may have potential applications in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide is its relatively low toxicity, which makes it a promising candidate for further development as a cancer treatment. However, this compound has also been shown to have limited solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several potential future directions for research on 1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide. One area of interest is the development of more effective methods of administering this compound in vivo, such as the use of nanoparticles or other drug delivery systems. Another area of research is the investigation of the potential use of this compound in combination with other anti-cancer drugs to enhance its efficacy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of other diseases, such as diabetes and inflammation.
Synthesis Methods
The synthesis of 1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide involves a multistep process, starting with the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate to form 1-(4-fluorophenyl)-3-oxobut-1-en-1-yl acetate. This intermediate is then reacted with hydrazine hydrate to form 1-(4-fluorophenyl)-3-hydrazinobut-1-en-1-yl acetate, which is subsequently reacted with isobutyryl chloride to form this compound.
Scientific Research Applications
1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide has been the subject of numerous scientific studies for its potential applications in cancer treatment. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In vivo studies have also demonstrated the ability of this compound to inhibit tumor growth in animal models.
Properties
IUPAC Name |
1-(4-fluorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O/c1-10(2)14-13(15(20)18(3)4)9-17-19(14)12-7-5-11(16)6-8-12/h5-10H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCDOGBDRFLUPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=NN1C2=CC=C(C=C2)F)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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